Cas no 79017-08-6 (3-(1-Nitroethyl)-2-benzofuran-1(3H)-one)

• Product Name: 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one
• CAS No: 79017-08-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 571817
• PubChem ID: 2763479
• Update Time: 2025-06-08

3-(1-Nitroethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-(1-nitroethyl)-
• 3-(1-NITROETHYL)-2-BENZOFURAN-1(3H)-ONE
• 3-(1-nitroethyl)-3H-2-benzofuran-1-one
• 3-(1-Nitroethyl)isobenzofuran-1(3H)-one
• 1,3-dihydro-3-(1-nitroethyl)-isobenzofuran-1-one
• 3-(1-Nitro-aethyl)-phthalid
• 3-(1-nitroethyl)-1(3H)-isobenzofuranone
• 3-(1-nitro-ethyl)-phthalide
• nitroethylbenzofuranone
• J-510444
• SCHEMBL11381183
• DTXSID80376977
• 79017-08-6
• FT-0641704
• FCWYFQGGRBDNRW-UHFFFAOYSA-N
• 3-(1-nitroethyl)-1,3-dihydro-2-benzofuran-1-one
• Oprea1_242017
• AKOS005069830
• MFCD03001201
• A839553
• 1F-045
• 3-(1-Nitroethyl)-3H-2-benzofuran-1-one; 3-(1-Nitroethyl)-1(3H)-isobenzofuranone;
• DB-021566
• 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one

• MDL： MFCD03001201
• Inchi： 1S/C10H9NO4/c1-6(11(13)14)9-7-4-2-3-5-8(7)10(12)15-9/h2-6,9H,1H3
• InChI Key： FCWYFQGGRBDNRW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1C(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.341
• Melting Point: 99-102°C
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.571
• PSA: 72.12000
• LogP: 2.08650

3-(1-Nitroethyl)-2-benzofuran-1(3H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one

Introduction to 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one (CAS No. 79017-08-6)

3-(1-Nitroethyl)-2-benzofuran-1(3H)-one is a heterocyclic organic compound characterized by its nitro-substituted ethyl group and benzofuranone core. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 79017-08-6, has garnered significant attention in the field of medicinal chemistry due to its structural uniqueness and potential biological activities. The benzofuranone scaffold is a well-documented pharmacophore in drug discovery, often associated with anti-inflammatory, antimicrobial, and antioxidant properties. The introduction of a nitro group at the ethyl position introduces additional reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The structural framework of 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one combines the aromatic stability of the benzene ring with the electron-withdrawing effect of the nitro group, which can modulate the reactivity and binding affinity of the molecule. This balance has been exploited in recent studies to develop novel derivatives with enhanced therapeutic profiles. The benzofuranone ring system is particularly interesting because it can engage in multiple hydrogen bonding interactions, which is crucial for drug-receptor binding. Additionally, the presence of the nitro group allows for further chemical modifications, such as reduction to an amine or diazotization, opening up avenues for diversifying its applications.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways. 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one has emerged as a promising candidate in this context. Studies have demonstrated that derivatives of benzofuranones can inhibit key enzymes involved in inflammation, such as lipoxygenase and cyclooxygenase. The nitro group in 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one may enhance its ability to interact with these enzymes by influencing electronic distribution and steric hindrance around the active site. Furthermore, the compound's ability to cross-react with biological nucleophiles suggests potential applications in bioconjugation strategies, where it could serve as a linker or modifying agent in drug delivery systems.

The synthesis of 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of 2-hydroxybenzaldehyde with malonic acid derivatives to form the benzofuranone core. Subsequent nitration followed by ethylation introduces the nitroethyl substituent at the desired position. This synthetic route underscores the versatility of benzofuranones as building blocks in medicinal chemistry. Recent advances in catalytic methods have enabled more efficient and selective modifications of these compounds, reducing side reactions and improving yields. Such improvements are critical for scaling up production and conducting large-scale screenings for biological activity.

Beyond its potential as an anti-inflammatory agent, 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one has been explored for its antimicrobial properties. The combination of the benzofuranone ring and the nitro group creates a molecule with broad-spectrum activity against various bacterial and fungal strains. Mechanistic studies suggest that the nitro group plays a pivotal role in disrupting microbial cell membranes by generating reactive oxygen species under physiological conditions. This property makes it an attractive candidate for developing novel antibiotics or antifungals, particularly against drug-resistant pathogens. Additionally, its structural features may allow it to interfere with essential metabolic pathways in microorganisms, offering a new angle for therapeutic intervention.

The pharmacokinetic profile of 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary studies indicate that it exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability alongside intravenous administration routes. Metabolic studies have identified key enzymes involved in its degradation, providing insights into possible drug-drug interactions and side effect profiles. These findings are essential for designing clinical trials that can safely assess its efficacy in humans.

The future directions for research on 3-(1-Nitroethyl)-2-benzofuran-1(3H)-one are multifaceted. One promising avenue is exploring its role in neurodegenerative diseases, where benzofuranones have shown promise as neuroprotective agents. The nitro group may enhance penetration through the blood-brain barrier or modulate specific neurotransmitter systems relevant to conditions like Alzheimer's or Parkinson's disease. Another exciting prospect is using this compound as a scaffold for designing kinase inhibitors, given its ability to engage multiple binding sites on protein targets. Collaborative efforts between synthetic chemists and biologists are needed to fully realize these possibilities.

In conclusion,3-(1-Nitroethyl)-2-benzofuran-1(3H)-one (CAS No. 79017-08-6) represents a fascinating compound with diverse applications in medicinal chemistry and pharmacology. Its unique structural features—combining a benzofuranone core with a nitro-substituted ethyl group—make it a versatile intermediate for synthesizing bioactive molecules. Recent research highlights its potential as an anti-inflammatory agent, antimicrobial agent, and therapeutic candidate for neurodegenerative diseases. As synthetic methodologies continue to evolve, further exploration of this compound's derivatives will undoubtedly yield novel therapeutics with significant clinical impact.